Cas no 2320954-70-7 (6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile)

• Product Name: 6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile
• CAS No: 2320954-70-7
• MF: C₁₆H₁₆N₈
• MW: 320.3518409729
• CID: 5327089
• Update Time: 2025-10-20

6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)picolinonitrile
• 6-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]pyridine-2-carbonitrile
• 6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile

• Inchi： 1S/C16H16N8/c17-11-13-3-1-4-14(19-13)22-7-2-8-23(10-9-22)16-6-5-15-20-18-12-24(15)21-16/h1,3-6,12H,2,7-10H2
• InChI Key： WTSPYOWUCMABEH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=CN3N=2)CCN(C2C=CC=C(C#N)N=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 1.5
• Topological Polar Surface Area: 86.2

Additional information on 6-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile

Introduction to 6-(4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile (CAS No. 2320954-70-7)

The compound 6-(4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile, identified by its CAS number 2320954-70-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound’s architecture integrates multiple nitrogen-rich heterocycles, including a triazolo[4,3-b]pyridazine moiety and a diazepane ring system, which are known for their diverse biological activities. Such structural motifs have been extensively explored in the development of drugs targeting various diseases, particularly those involving aberrant cellular signaling pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitrogen-containing heterocycles due to their inherent biological activity and tunable pharmacokinetic properties. The triazolo[4,3-b]pyridazine core is particularly noteworthy for its role in modulating enzyme activity and receptor interactions. This moiety has been incorporated into numerous lead compounds that exhibit potent effects on targets such as kinases and other enzymes implicated in cancer and inflammatory diseases. The diazepane component further enhances the compound’s potential by contributing to its binding affinity and selectivity. Together, these structural elements create a scaffold that is well-suited for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for the introduction of various functional groups, enabling chemists to fine-tune its biological profile. For instance, modifications at the pyridine nitrogen or the carbonitrile group can significantly alter its interactions with biological targets. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents. Additionally, computational modeling studies have suggested that this compound may exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability.

Recent experimental studies have begun to elucidate the biological activities of this compound. Initial in vitro assays have demonstrated that it exhibits inhibitory effects on certain kinases, which are overexpressed in various cancers. These findings align with the growing interest in kinase inhibitors as a primary therapeutic strategy for oncological disorders. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at relevant concentrations, suggesting its potential for further development into an oral therapeutic agent. These early successes have prompted researchers to explore additional targets beyond kinases, including inflammatory pathways and neurodegenerative diseases.

The synthesis of 6-(4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)pyridine-2-carbonitrile presents an intriguing challenge due to its complex heterocyclic framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Key synthetic strategies involve multi-step reactions that establish the connectivity between the triazolo[4,3-b]pyridazine and diazepane moieties while preserving their electronic integrity. Techniques such as palladium-catalyzed cross-coupling reactions have proven particularly useful in forming the carbon-nitrogen bonds that define this compound’s structure. These synthetic approaches not only facilitate access to the target molecule but also provide opportunities for generating libraries of analogs for medicinal chemistry investigations.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been employed to predict how different substituents might influence its binding affinity and selectivity. By simulating interactions with potential biological targets at an atomic level, researchers can make informed decisions about which structural modifications are most likely to enhance efficacy while minimizing side effects. This interdisciplinary approach—combining experimental chemistry with computational insights—has become standard practice in modern drug discovery programs like those targeting cancer and inflammatory diseases.

As research progresses,6-(4-{1,2,4triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1yl)pyridine-2-carbonitrile (CAS No. 2320957) holds promise as a versatile scaffold for developing new treatments against a range of diseases beyond cancer alone.* For example,* studies are exploring its potential*in* managing chronic inflammatory conditions where dysregulated kinase activity plays*a* critical role.* Additionally,* preliminary*investigations*into*its*neuropharmacological properties*suggest*that it may*have*applications*in*treating neurodegenerative disorders.* The broad spectrum*of*biological activities associated with this compound underscores its significance as*a*promising candidate for future clinical development.*